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Compound of Interest

2-Chloro-4-fluoro-5-nitrobenzoic
Compound Name: d
aci

Cat. No.: B051641

An In-depth Technical Guide to the Safety and Handling of 2-Chloro-4-fluoro-5-nitrobenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-chloro-4-fluoro-5-
nitrobenzoic acid (CAS No. 114776-15-7), a compound often utilized as a pharmaceutical
intermediate.[1] Adherence to these guidelines is crucial for minimizing risks and ensuring a
safe laboratory environment.

Hazard Identification and Classification

2-Chloro-4-fluoro-5-nitrobenzoic acid is classified as a hazardous substance. The primary
hazards associated with this chemical are:

o Skin Irritation: Causes skin irritation (H315).[2][3]
» Serious Eye Irritation: Causes serious eye irritation (H319).[2][3]
» Respiratory Irritation: May cause respiratory irritation (H335).[2][3]

The signal word for this chemical is "Warning".[2][3]
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Physical and Chemical Properties

A summary of the known physical and chemical properties of 2-chloro-4-fluoro-5-
nitrobenzoic acid is provided in the table below.

Property Value Source
Molecular Formula C7H3CIFNO4 [2][4]
Molecular Weight 219.55 g/mol [2][4]
Physical State Solid, Powder, Crystals [5]
Color White to Yellow [5]
Melting Point 126°C (lit.) [5]
Solubility Soluble in methanol [1][5]
Vapor Pressure 6.08E-06 mmHg at 25°C [5]

Toxicological Information

Detailed quantitative toxicological data for 2-chloro-4-fluoro-5-nitrobenzoic acid is limited.
However, the primary toxicological concerns are related to its irritant properties.
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Toxicological Endpoint

Finding

Classification

Acute Toxicity (Oral, Dermal,

No data available

Not classified

Inhalation)
Skin Corrosion/Irritation Causes skin irritation Skin Irrit. 2
Serious Eye Damage/Irritation Causes serious eye irritation Eye Irrit. 2

Respiratory or Skin

Sensitization

No data available

Not classified

Germ Cell Mutagenicity

No data available

Not classified

Carcinogenicity

No data available

Not classified

Reproductive Toxicity

No data available

Not classified

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory irritation

STOT SE 3

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

Not classified

Aspiration Hazard

Not applicable (Solid)

Not classified

Experimental Protocols: Safe Handling and Storage

The following protocols are based on standard best practices for handling hazardous chemicals

and information extracted from safety data sheets.

Engineering Controls

» Ventilation: Use only outdoors or in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of dust.[3][6]

o Eye Wash and Safety Shower: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation location.[6][7]

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling 2-chloro-4-fluoro-

5-nitrobenzoic acid:

PPE Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles

and/or a face shield.

Protects against splashes and
dust that can cause serious

eye irritation.[6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile), a lab coat or
disposable gown, and closed-
toe shoes.

Prevents skin contact which

may cause irritation.[6]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge is
recommended if ventilation is
inadequate or when handling

large quantities.

Minimizes the inhalation of
dust, which can cause

respiratory irritation.[6]

Handling Procedures

e Avoid all personal contact, including the inhalation of dust.[8]

Avoid the formation and accumulation of dust.[9]

Wash hands and any exposed skin thoroughly after handling.[2][3]

Do not eat, drink, or smoke in areas where the chemical is handled.

Keep containers tightly closed when not in use.[6]

Storage Procedures

» Store in a cool, dry, and well-ventilated place.[3][4]

o Keep the container tightly closed.[3][4]

o Store locked up.[3][5]
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e Incompatible Materials: Strong oxidizing agents, strong acids.[7]

Emergency Procedures
First-Aid Measures

The following first-aid measures should be taken in case of exposure:

Exposure Route First-Aid Protocol

Move the victim to fresh air and keep atrestin a
position comfortable for breathing. If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention if you
feel unwell.[2][3]

Wash off immediately with plenty of soap and
water for at least 15 minutes.[2] If skin irritation
Skin Contact occurs, get medical advice/attention.[2] Take off

contaminated clothing and wash it before reuse.

[3]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical
advice/attention.[2][3]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[2][7]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 4.2). Avoid breathing dust and contact with skin and eyes.

[8][°]

e Environmental Precautions: Prevent the product from entering drains.[9]
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o Containment and Cleanup: Use dry clean-up procedures to avoid generating dust. Sweep
up, shovel, or vacuum the spilled material and place it into a suitable, labeled container for
disposal.[8][9] Wash the affected area with large amounts of water.[8]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

o Specific Hazards: The material is not combustible, but containers may burn.[8] Thermal
decomposition can lead to the release of irritating gases and vapors, including carbon
monoxide, carbon dioxide, nitrogen oxides, hydrogen fluoride, and hydrogen chloride gas.[7]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[7]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
[5] It is recommended to use a licensed professional waste disposal service.[9] Do not allow
the product to enter drains.[9]

Visualization of Safety Protocols
Risk Assessment and Control Workflow
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Risk Assessment and Control Workflow

Risk Assessment
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l
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;
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Mitigate

Control Measures

Implement Engineering Controls
(Fume Hood, Eyewash Station)

:

Establish Safe Work Practices
(SOPs, Training)

;

Mandate Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

roceed with Caution

Click to download full resolution via product page

Caption: Workflow for assessing and controlling risks associated with handling the chemical.
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First-Aid Response Process

First-Aid Response for Exposure

Exposure Event

Exposure Route

Inhalation Skin Contact Eye Contact

/ . N

Move to Fresh Air Wash with Soap and Water Rinse with Water (15 min)

Seek Medical Attention
if symptoms persist
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Caption: Decision process for first-aid response following an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b051641#2-chloro-4-fluoro-5-nitrobenzoic-acid-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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